Cas no 1956341-01-7 (2-(4-Bromophenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol trihydrate)

• Product Name: 2-(4-Bromophenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol trihydrate
• CAS No: 1956341-01-7
• MF: C₉H₁₁BrF₆O₄
• MW: 377.075663805008
• CID: 6629336
• PubChem ID: 118988845
• Update Time: 2025-10-16

2-(4-Bromophenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol trihydrate Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromophenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol trihydrate
• 1956341-01-7

• Inchi： 1S/C9H5BrF6O.3H2O/c10-6-3-1-5(2-4-6)7(17,8(11,12)13)9(14,15)16;;;/h1-4,17H;3*1H2
• InChI Key： XFBSKGLHQWITRG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C(F)(F)F)(C(F)(F)F)O.O.O.O

Computed Properties

• Exact Mass: 375.97449g/mol
• Monoisotopic Mass: 375.97449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.2Ų

Additional information on 2-(4-Bromophenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol trihydrate

Comprehensive Overview of 2-(4-Bromophenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol trihydrate (CAS No. 1956341-01-7)

2-(4-Bromophenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol trihydrate (CAS No. 1956341-01-7) is a fluorinated organic compound with significant applications in pharmaceutical and material science research. Its unique structure, featuring a 4-bromophenyl group and hexafluoropropanol moiety, makes it a valuable intermediate in synthetic chemistry. The compound's trihydrate form enhances its stability, making it suitable for various experimental conditions. Researchers are increasingly interested in this compound due to its potential role in developing novel fluorinated pharmaceuticals and advanced materials.

The growing demand for fluorinated compounds in drug discovery has put 2-(4-Bromophenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol trihydrate in the spotlight. Fluorination often improves the bioavailability and metabolic stability of drug candidates, addressing key challenges in modern pharmacology. With the rise of personalized medicine and targeted therapies, this compound's ability to serve as a building block for bioactive molecules is particularly relevant. Its CAS No. 1956341-01-7 is frequently searched in academic databases, reflecting its importance in cutting-edge research.

In material science, 2-(4-Bromophenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol trihydrate contributes to the development of high-performance polymers and specialty coatings. The compound's hexafluoropropanol group imparts exceptional chemical resistance and thermal stability, properties highly sought after in industries ranging from aerospace to electronics. Recent studies have explored its use in creating low-surface-energy materials, which are crucial for water-repellent coatings and anti-fouling surfaces.

The synthesis and characterization of 2-(4-Bromophenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol trihydrate involve advanced techniques such as NMR spectroscopy and X-ray crystallography. These methods confirm the compound's purity and trihydrate structure, ensuring reliable results in downstream applications. As the scientific community focuses more on green chemistry principles, researchers are investigating eco-friendly synthetic routes for this compound to minimize environmental impact while maintaining high yields.

With the increasing integration of AI in chemical research, computational studies on 2-(4-Bromophenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol trihydrate have gained traction. Molecular modeling and quantum chemistry calculations help predict its reactivity and interactions with biological targets, accelerating drug discovery processes. This aligns with current trends in digital chemistry and high-throughput screening, where efficient compound evaluation is paramount.

Storage and handling of 2-(4-Bromophenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol trihydrate require standard laboratory precautions. The compound should be kept in a dry, cool environment to preserve its trihydrate form and prevent decomposition. Proper documentation of its CAS No. 1956341-01-7 is essential for regulatory compliance and inventory management in research facilities.

Future research directions for 2-(4-Bromophenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol trihydrate may explore its potential in catalysis and supramolecular chemistry. The compound's unique electronic properties, conferred by both the bromophenyl and hexafluoropropanol groups, could enable novel reaction pathways. As sustainability becomes a priority across industries, developing recyclable catalysts based on this scaffold presents an exciting opportunity.

In conclusion, 2-(4-Bromophenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol trihydrate (CAS No. 1956341-01-7) represents a versatile compound with wide-ranging applications. Its relevance to drug development, advanced materials, and emerging technologies ensures continued interest from both academic and industrial researchers. As scientific inquiry progresses, this compound will likely play an increasingly important role in addressing complex challenges across multiple disciplines.